Cas no 2287270-86-2 (Cyclobutanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2))

• Product Name: Cyclobutanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2)
• CAS No: 2287270-86-2
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 6453039
• Update Time: 2025-10-22

Cyclobutanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2)

• Inchi： 1S/C7H11N3.ClH/c8-6-3-7(4-6)10-2-1-9-5-10;/h1-2,5-7H,3-4,8H2;1H
• InChI Key： NNJCPOZFOYREJC-UHFFFAOYSA-N
• SMILES： NC1CC(N2C=NC=C2)C1.Cl

Additional information on Cyclobutanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2)

Comprehensive Overview of Cyclobutanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) (CAS No. 2287270-86-2)

Cyclobutanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) (CAS No. 2287270-86-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a cyclobutane ring with an imidazole moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Its hydrochloride salt form enhances solubility, which is critical for bioavailability studies and formulation development.

The compound’s structural attributes, particularly the presence of the imidazole group, contribute to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its utility in designing small-molecule inhibitors and ligands for receptor targeting. Given the rising demand for novel therapeutic agents, Cyclobutanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) is often discussed in contexts such as structure-activity relationship (SAR) studies and hit-to-lead optimization.

In recent years, the scientific community has focused on the role of heterocyclic compounds in addressing unmet medical needs. Cyclobutanamine derivatives are no exception, with their applications spanning central nervous system (CNS) drug development and enzyme modulation. The compound’s CAS No. 2287270-86-2 is frequently cited in patent literature, underscoring its commercial and academic relevance.

From a synthetic chemistry perspective, the preparation of Cyclobutanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) involves multi-step organic transformations, including cycloaddition reactions and selective functionalization. These methods are often optimized for scalability, a key consideration for industrial applications. The compound’s purity and stability are rigorously evaluated using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry.

Beyond its pharmaceutical potential, this compound is also studied in material science for its potential use in supramolecular assemblies and crystal engineering. The imidazole ring’s ability to participate in hydrogen bonding and coordination chemistry makes it a versatile scaffold for designing functional materials. Researchers are investigating its incorporation into polymers and nanostructures for applications in catalysis and sensing.

As the field of precision medicine advances, the demand for structurally diverse compounds like Cyclobutanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) continues to grow. Its role in targeted therapy and personalized drug formulations is a hot topic in scientific forums. Additionally, its relevance to green chemistry initiatives—such as solvent-free synthesis and waste reduction—aligns with global sustainability goals.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 2287270-86-2 is essential. Parameters like logP, pKa, and thermal stability are routinely characterized to ensure compatibility with downstream applications. Regulatory compliance, including REACH and GMP guidelines, further underscores the compound’s importance in high-stakes environments.

In summary, Cyclobutanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) represents a compelling case study in modern chemical innovation. Its interdisciplinary applications—from drug discovery to advanced materials—highlight its versatility. As scientific inquiry evolves, this compound is poised to remain at the forefront of cutting-edge research.